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Compound of Interest

Compound Name:
2-Methyl-3-nitrobenzenesulfonyl

chloride

Cat. No.: B1283818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available spectroscopic data and synthetic methodologies

relevant to methyl-nitro-substituted benzenesulfonyl chlorides. A comprehensive search for

detailed experimental data for 2-Methyl-3-nitrobenzenesulfonyl chloride (CAS 56682-04-3)

did not yield specific spectroscopic information (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) or

a validated synthesis protocol in the public domain. Chemical vendor databases list the

compound, but do not provide characterization data.

In the interest of providing a valuable resource for researchers working with related

compounds, this guide presents a summary of available spectroscopic data for isomeric and

structurally related nitrobenzenesulfonyl chlorides. Additionally, a general experimental protocol

for the synthesis of such compounds is provided, based on established methods for analogous

molecules.

Comparative Spectroscopic Data of Isomeric
Compounds
To facilitate the characterization of 2-Methyl-3-nitrobenzenesulfonyl chloride should it be

synthesized, the following tables summarize the spectroscopic data for several commercially
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available and previously characterized isomers. These data can serve as a reference for

predicting the expected spectral features of the target compound.

¹H NMR Spectroscopic Data

Compound Solvent
Chemical Shifts (δ, ppm)
and Coupling Constants
(J, Hz)

2-Nitrobenzenesulfonyl

chloride
CDCl₃

8.27 (d, J=8.3 Hz, 1H), 7.95 (t,

J=7.7 Hz, 1H), 7.91 (t, J=7.7

Hz, 1H), 7.89 (d, J=8.3 Hz, 1H)

3-Nitrobenzenesulfonyl

chloride
-

No data available from

searches.

4-Nitrobenzenesulfonyl

chloride
-

No data available from

searches.

2-Methyl-5-

nitrobenzenesulfonyl chloride
-

No data available from

searches.

4-Methyl-3-

nitrobenzenesulfonyl chloride
-

No data available from

searches.

¹³C NMR Spectroscopic Data
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Compound Solvent Chemical Shifts (δ, ppm)

2-Nitrobenzenesulfonyl

chloride
-

No explicit peak list available

from searches.

3-Nitrobenzenesulfonyl

chloride
-

No explicit peak list available

from searches.

4-Nitrobenzenesulfonyl

chloride
-

No explicit peak list available

from searches.

2-Methyl-5-

nitrobenzenesulfonyl chloride
-

No data available from

searches.

4-Methyl-3-

nitrobenzenesulfonyl chloride
-

No explicit peak list available

from searches.

IR Spectroscopic Data
Characteristic infrared absorption bands for this class of compounds include:

SO₂ Stretching: Asymmetric (~1370-1400 cm⁻¹) and Symmetric (~1170-1190 cm⁻¹)

NO₂ Stretching: Asymmetric (~1520-1560 cm⁻¹) and Symmetric (~1345-1355 cm⁻¹)

C-S Stretching: (~650-750 cm⁻¹)

S-Cl Stretching: (~550-650 cm⁻¹)

Aromatic C=C Stretching: (~1450-1600 cm⁻¹)

Aromatic C-H Bending: (~690-900 cm⁻¹)

Mass Spectrometry Data
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Compound Ionization Method Key Fragments (m/z)

2-Nitrobenzenesulfonyl

chloride
GC-MS 186, 122, 76, 75, 64, 50[1]

3-Nitrobenzenesulfonyl

chloride
-

No data available from

searches.

4-Nitrobenzenesulfonyl

chloride
GC-MS 186, 122, 75, 50[2]

4-Chloro-3-

nitrobenzenesulfonyl chloride
EI

255, 220, 156, 121, 91, 75, 63,

50

4-Methyl-3-

nitrobenzenesulfonyl chloride
GC-MS 200, 136, 89, 63

General Experimental Protocol for Synthesis
While a specific protocol for 2-Methyl-3-nitrobenzenesulfonyl chloride is not available, a

general and widely used method for the synthesis of nitrobenzenesulfonyl chlorides is the

chlorosulfonation of a corresponding nitro-substituted aromatic compound. The following is a

representative procedure adapted from the synthesis of related isomers.

Reaction: Nitration of o-toluenesulfonic acid followed by chlorination, or chlorosulfonation of 2-

nitrotoluene. A more direct, but potentially less selective method, involves the direct

chlorosulfonation of 2-nitrotoluene.

Example General Procedure (Chlorosulfonation):

Reaction Setup: In a fume hood, a three-necked round-bottom flask is equipped with a

mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for acidic gases

(e.g., a sodium hydroxide solution).

Reagents: Chlorosulfonic acid is added to the flask and cooled in an ice bath.

Addition of Substrate: 2-Nitrotoluene is added dropwise to the cooled chlorosulfonic acid with

vigorous stirring, maintaining a low temperature (typically 0-5 °C).
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Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then may be heated (e.g., to 50-70 °C) for several hours to ensure

complete reaction. Reaction progress can be monitored by TLC or GC.

Work-up: The reaction mixture is cooled and then carefully poured onto crushed ice with

stirring.

Isolation: The precipitated solid product, 2-Methyl-3-nitrobenzenesulfonyl chloride, is

collected by vacuum filtration.

Purification: The crude product is washed with cold water until the washings are neutral to

litmus. The product can be further purified by recrystallization from a suitable solvent (e.g.,

glacial acetic acid, hexane, or a mixture thereof).

Note: This is a generalized procedure and the specific reaction conditions (temperature,

reaction time, stoichiometry) would need to be optimized for the synthesis of 2-Methyl-3-
nitrobenzenesulfonyl chloride.

Experimental and Analytical Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of a

substituted benzenesulfonyl chloride.
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Caption: Synthesis and Characterization Workflow.

This guide provides a starting point for researchers interested in 2-Methyl-3-
nitrobenzenesulfonyl chloride. While direct experimental data is currently elusive, the

provided information on related compounds and general synthetic strategies should prove

valuable for the design and execution of further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Synthetic Landscape of Nitrated
Methylbenzenesulfonyl Chlorides: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1283818#2-methyl-3-
nitrobenzenesulfonyl-chloride-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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